N-(2,4-dimethylphenyl)-N'-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide

• IUPAC Name: N'-(2,4-dimethylphenyl)-N-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide
• InChI: InChI=1S/C24H32N4O2/c1-17-5-8-20(9-6-17)22(28-13-11-27(4)12-14-28)16-25-23(29)24(30)26-21-10-7-18(2)15-19(21)3/h5-10,15,22H,11-14,16H2,1-4H3,(H,25,29)(H,26,30)
• InChI Key: YRQBUPCFDUCVJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)C(=O)NC2=C(C=C(C=C2)C)C)N3CCN(CC3)C
• Molecular Formula: C24H32N4O2
• Molecular Weight: 408.5 g/mol
• CAS No.: 898452-11-4

Description

N-(2,4-dimethylphenyl)-N'-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide is a chemical compound with the CAS Registry Number 898452-11-4 and a molecular formula of C 24 H 32 N 4 O 2 , corresponding to a molecular weight of 408.54 g/mol . This molecule features a complex structure that incorporates an ethanediamide (oxamide) linker connecting a 2,4-dimethylphenyl group and a substituted phenethyl moiety containing a 4-methylpiperazine ring . The presence of both aromatic systems and a tertiary amine group suggests potential for interaction with various biological targets, making it a compound of significant interest in medicinal chemistry and drug discovery research. Suppliers offer this product with a guaranteed purity of 90% or higher, available in quantities ranging from micromoles to 50mg for laboratory use . It is intended For Research Use Only and must not be used for human or veterinary diagnostics or therapeutic applications. Researchers can find further structural details, including InChI and SMILES representations, in public chemical databases .

Biological Activity

N-(2,4-dimethylphenyl)-N'-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide is a complex organic compound that has garnered attention in pharmacological research due to its potential biological activities. This article provides an overview of its structural characteristics, biological effects, and relevant research findings.

Structural Characteristics

The compound can be described by its molecular formula $C_{22}H_{30}N_4$ and a molecular weight of approximately 366.5 g/mol. The structure features two aromatic rings and a piperazine moiety, which are significant for its interaction with biological targets.

Biological Activity

1. Mechanism of Action

Research indicates that compounds similar to N-(2,4-dimethylphenyl)-N'-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide may act on various receptors in the central nervous system (CNS), particularly those involved in neurotransmission. These include:

• Dopamine Receptors : Compounds with similar structures have shown affinity for dopamine receptors, which play a crucial role in mood regulation and motor control.
• Serotonin Receptors : Interaction with serotonin receptors suggests potential applications in treating mood disorders and anxiety.
• Sigma Receptors : Some studies have indicated that piperazine derivatives can modulate sigma receptors, which are implicated in neuroprotection and pain modulation.

2. Pharmacological Studies

Several studies have explored the pharmacological properties of related compounds:

• Antidepressant Activity : In animal models, compounds structurally related to N-(2,4-dimethylphenyl)-N'-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide have demonstrated antidepressant-like effects, possibly through the modulation of serotonin and norepinephrine levels.
• Antipsychotic Effects : Research has also suggested that these compounds may exhibit antipsychotic properties by antagonizing dopamine D2 receptors, similar to established antipsychotic medications.

Case Studies

Case Study 1: Antidepressant Effects

A study conducted on a series of piperazine derivatives found that one compound exhibited significant antidepressant activity in the forced swim test and tail suspension test in mice. The mechanism was attributed to increased serotonin levels in the brain, suggesting that N-(2,4-dimethylphenyl)-N'-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide might share similar properties.

Case Study 2: Neuroprotective Properties

Another investigation focused on the neuroprotective effects of piperazine derivatives against oxidative stress-induced neuronal damage. The results indicated that these compounds could enhance cell viability and reduce apoptosis in neuronal cell lines, pointing towards their potential therapeutic use in neurodegenerative diseases.

Data Table

Property	Value
Molecular Formula	$C_{22}H_{30}N_4$
Molecular Weight	366.5 g/mol
Key Biological Targets	Dopamine, Serotonin, Sigma
Potential Applications	Antidepressant, Antipsychotic
Mechanism of Action	Receptor Modulation

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Analysis

The following compounds (Table 1) share structural similarities with the target molecule, enabling comparative analysis of substituent effects and pharmacological implications.

Table 1: Structural Comparison of Key Analogs

Compound Name & Source	Core Structure	Aryl Substituents	Piperazine Substituent	Key Functional Differences
Target Compound	Ethanediamide	2,4-Dimethylphenyl (N-term)	4-Methylphenyl ethyl (N')	Balanced lipophilicity from methyl groups
N-(4-Methoxyphenyl)-N′-{2-[4-(4-methylbenzoyl)-piperazinyl]ethyl}ethanediamide	Ethanediamide	4-Methoxyphenyl (N-term)	4-Methylbenzoyl ethyl (N')	Methoxy group increases polarity; benzoyl introduces steric bulk
5-(4-(2,4-Dichlorophenyl)piperazinyl)-N-(4-(pyridin-2-yl)phenyl)pentanamide	Pentanamide	4-(Pyridin-2-yl)phenyl	2,4-Dichlorophenyl	Chlorine atoms enhance electronegativity; pyridyl enhances π-π interactions
N-(3-chloro-2-(3-nitrophenyl)-4-oxoazetidin-1-yl)-2-(4-phenylpiperazin-1-yl)acetamide	Azetidinone	3-Nitrophenyl	Phenyl	Nitro group increases electron-withdrawing effects; azetidinone core alters rigidity

Substituent Effects on Physicochemical Properties

• Lipophilicity: The target compound’s 2,4-dimethylphenyl and 4-methylphenyl groups enhance lipophilicity (predicted logP ~3.5–4.0), favoring blood-brain barrier (BBB) penetration. The dichlorophenyl group in significantly increases logP (~4.5–5.0), which may improve membrane permeability but risks off-target toxicity .
• Nitro groups (e.g., ) are strongly electron-withdrawing, which could stabilize charge-transfer interactions in enzyme-active sites .

Pharmacological Implications (Inferred from Analogs)

While direct activity data for the target compound are unavailable, insights from structural analogs suggest:

• Dopamine Receptor Affinity : Piperazine derivatives (e.g., ) often exhibit D2/D3 receptor selectivity. The target’s methylpiperazine group may confer similar activity but with reduced off-target effects compared to dichlorophenyl analogs .

Q & A

Q. What in vivo models are appropriate for evaluating the compound’s neuropharmacological potential?

• Answer:
• Rodent behavioral assays: Tail-flick test (pain), forced swim test (depression) .
• Transgenic models: Alzheimer’s or Parkinson’s disease models (e.g., α-synuclein overexpression) .